Cas no 1804372-60-8 (4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804372-60-8
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4805660
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F6NO/c9-6-4(2-16)15-1-3(8(12,13)14)5(6)7(10)11/h1-2,7H
• InChI Key： LVEISEVYNZPACP-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)N=CC(C(F)(F)F)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804372-60-8)

4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1804372-60-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in drug design and development. The presence of multiple fluorine substituents, including a difluoromethyl group and a trifluoromethyl group, imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic applications.

The structural features of this compound, particularly the aldehyde functional group at the 2-position of the pyridine ring, provide a reactive site for further chemical modifications. This reactivity is crucial for its potential use in the synthesis of more complex molecules, such as intermediates for novel therapeutic agents. The combination of fluorinated aromatic rings with an aldehyde moiety opens up possibilities for exploring new pharmacophores that could target a wide range of biological pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into drug molecules can significantly influence their biological activity, making them more effective and selective. For instance, the difluoromethyl group is known to increase lipophilicity and metabolic resistance, while the trifluoromethyl group often enhances binding interactions at protein targets. These properties make compounds like 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde valuable tools in the discovery and development of new drugs.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing small molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The pyridine core and aldehyde functionality in 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde make it an ideal scaffold for developing such inhibitors.

Recent studies have demonstrated the utility of fluorinated pyridines in the development of antiviral and antibacterial agents. The electron-withdrawing nature of fluorine atoms can modulate the reactivity of adjacent functional groups, allowing for precise tuning of biological activity. For example, a study published in *Journal of Medicinal Chemistry* highlighted the use of fluorinated pyridines in designing novel inhibitors of viral proteases. These proteases are essential for viral replication and are often targeted by antiviral drugs. The compound’s structural features make it a promising candidate for further exploration in this area.

The synthesis of 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions with appropriate precursors followed by fluorination steps using established methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. Fluorinated compounds are widely used in advanced materials due to their unique properties such as low friction coefficients and high thermal stability. In agrochemistry, fluorinated pyridines can be incorporated into herbicides and pesticides to enhance their efficacy against resistant plant species. The versatility of 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde makes it a valuable building block for various industrial applications.

The safety profile of this compound is another important consideration during its handling and application. While it does not pose significant health risks under normal conditions, standard laboratory practices should be followed to ensure safe usage. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound. Additionally, working areas should be well-ventilated to minimize exposure to any potential vapors or dust.

Future research directions may focus on exploring new derivatives of 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde to further enhance its biological activity and selectivity. Techniques such as structure-activity relationship (SAR) studies can be employed to identify modifications that improve potency while minimizing off-target effects. Computational modeling and molecular dynamics simulations can also provide insights into how structural changes influence binding interactions with biological targets.

The growing demand for specialized organic compounds like 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde underscores the importance of robust synthetic methodologies and scalable production processes. Advances in green chemistry principles can help reduce the environmental impact associated with large-scale synthesis by minimizing waste generation and optimizing reaction conditions using sustainable solvents and catalysts.

In conclusion,4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804372-60-8) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued research into its derivatives and synthetic optimizations will likely uncover even more applications for this valuable chemical entity.